A [2]rotaxane-based 1H NMR spectroscopic probe for the simultaneous identification of physiologically important metal ions in solution†

Chemical Communications Pub Date: 2007-08-06 DOI: 10.1039/B706461F

Abstract

We describe a [2]rotaxane molecule that exhibits distinct signals in its 1H NMR spectra upon the complexation of physiologically important Li+, Na+, Mg2+ and Ca2+ ions; thus, the identification of these metal ions in solution is possible from the analysis of a single 1H NMR spectrum of a single molecular sensor.

Graphical abstract: A [2]rotaxane-based 1H NMR spectroscopic probe for the simultaneous identification of physiologically important metal ions in solution
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